3-(Pyrrolidin-3-yl)benzo[b]thiophene-2-carboxamide hydrochloride

• IUPAC Name: 3-pyrrolidin-3-yl-1-benzothiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C13H14N2OS.ClH/c14-13(16)12-11(8-5-6-15-7-8)9-3-1-2-4-10(9)17-12;/h1-4,8,15H,5-7H2,(H2,14,16);1H
• InChI Key: UMKGEEFSEDNQMY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=C(SC3=CC=CC=C32)C(=O)N.Cl
• Molecular Formula: C13H15ClN2OS
• Molecular Weight: 282.79 g/mol

Description

3-(Pyrrolidin-3-yl)benzo[b]thiophene-2-carboxamide hydrochloride is a synthetic organic compound that has been studied extensively in recent years due to its potential applications in scientific research. It is a white crystalline solid that is soluble in water and ethanol. The compound is used in a wide range of applications, including biochemical research, drug discovery, and enzyme inhibition. It has been shown to have a wide range of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Scientific Research Applications

Thiophene Derivatives and Carcinogenicity

Thiophene analogs have been studied for their potential carcinogenicity by synthesizing and evaluating compounds with similar structures, including thiophene derivatives of known carcinogens. These studies utilize assays like the Ames test and cell-transformation assays to predict carcinogenic potential. While in vitro evaluations suggest possible carcinogenicity, the chemical and biological behavior of these compounds casts doubt on their in vivo tumorigenic capabilities, indicating the need for further investigation into their effects and mechanisms (Ashby et al., 1978).

Desulfurization and Reactivity

Research on thiophene and its derivatives has also focused on their reactivity and potential for desulfurization, particularly in the context of environmental and material sciences. Studies involving thiophene on palladium surfaces have elucidated mechanisms of decomposition and interactions with metals, which are essential for understanding the environmental impact and applications in catalysis (Caldwell & Land, 1997).

CNS Drug Synthesis

Explorations into the synthesis of novel central nervous system (CNS) drugs have identified functional chemical groups within thiophene derivatives that may serve as precursors or active components. Such research underscores the role of thiophene and pyrrolidine structures in developing drugs with potential CNS activities, highlighting their significance in medicinal chemistry (Saganuwan, 2017).

Pyrrolidine in Drug Discovery

The pyrrolidine ring, a component of the compound , has been widely utilized in drug discovery due to its versatility and the ability to influence the pharmacophore space. Research into bioactive molecules characterized by the pyrrolidine ring has led to the identification of novel compounds with selective target activities, showcasing the scaffold's utility in developing treatments for various diseases (Li Petri et al., 2021).

Structure-Activity Relationships

The study of thiophene derivatives and their structure-activity relationships has provided insights into their therapeutic properties and biological activities. These investigations contribute to a better understanding of how modifications to the thiophene structure affect biological outcomes, facilitating the design of more effective and specific therapeutic agents (Drehsen & Engel, 1983).